6,7-Dichloro-1,4-dihydro-5-[3-(methoxymethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,3-quinoxalinedione

• Molecular Formula: C17H12Cl2N6O3
• Molecular Weight: 419.2 g/mol
• IUPAC Name: 6,7-dichloro-5-[3-(methoxymethyl)-5-pyridin-3-yl-1,2,4-triazol-4-yl]-1,4-dihydroquinoxaline-2,3-dione
• InChI: InChI=1S/C17H12Cl2N6O3/c1-28-7-11-23-24-15(8-3-2-4-20-6-8)25(11)14-12(19)9(18)5-10-13(14)22-17(27)16(26)21-10/h2-6H,7H2,1H3,(H,21,26)(H,22,27)
• InChI Key: YDYJCQIIFXPRMI-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C(N1C2=C3C(=CC(=C2Cl)Cl)NC(=O)C(=O)N3)C4=CN=CC=C4

Description

6,7-Dichloro-1,4-dihydro-5-[3-(methoxymethyl)-5-(3-pyridinyl)-4H-1,2,4-triazol-4-yl]-2,3-quinoxalinedione is a useful research compound. Its molecular formula is C17H12Cl2N6O3 and its molecular weight is 419.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (±)-6,7-dichloro-2,3-dimethoxy-5-[3-methoxymethyl-5-(3-pyridyl)-4H-1,2,4-triazol-4-yl]quinoxaline (3.0 g, 6.7 mmol), 2M aqueous hydrochloric acid solution (10 mL) and 1,4-dioxane (50 mL) was heated under reflux for 9 hours, cooled, and concentrated under reduced pressure. The residue was dissolved in 1M aqueous sodium hydroxide solution and acidified to pH 4.5 with concentrated hydrochloric acid to afford a thick white precipitate. This was collected by filtration and washed with water to give (±)-6,7-dichloro-5-[3-methoxymethyl-5-(3-pyridyl)-4H-1,2,4-triazol-4-yl]-2,3(1H,4H)-quinoxalinedione (2.0 g, 68%) as an off-white solid, mp 230-232° C.